Cas no 16576-95-7 (Benzenemethanaminium,N,N-dimethyl-N-undecyl-, chloride (1:1))

Benzenemethanaminium,N,N-dimethyl-N-undecyl-, chloride (1:1) structure
16576-95-7 structure
Product Name:Benzenemethanaminium,N,N-dimethyl-N-undecyl-, chloride (1:1)
CAS No:16576-95-7
MF:C20H36ClN
MW:325.959545135498
CID:152744
PubChem ID:14029537
Update Time:2025-04-19

Benzenemethanaminium,N,N-dimethyl-N-undecyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N,N-dimethyl-N-undecyl-, chloride (1:1)
    • benzyldimethylundecylammonium chloride
    • benzyl-dimethyl-undecylazanium,chloride
    • Ammonium,benzyldimethylundecyl-,chloride (8CI)
    • Benzenemethanaminium,N,N-dimethyl-N-undecyl-,chloride
    • Benzenemethanaminium,N,N-dimethyl-N-undecyl-,chloride (9CI)
    • EINECS 240-634-7
    • N,N-Dimethyl-N-undecylbenzenemethanaminium chloride
    • Undecylbenzyldimethylammonium chloride
    • Benzenemethanaminium, N,N-dimethyl-N-undecyl-, chloride
    • 16576-95-7
    • NS00053625
    • N-Benzyl-N,N-dimethylundecan-1-aminium chloride
    • CHEMBL3277500
    • SCHEMBL5088565
    • benzyl-dimethyl-undecylazanium;chloride
    • DTXSID00937125
    • Inchi: 1S/C20H36N.ClH/c1-4-5-6-7-8-9-10-11-15-18-21(2,3)19-20-16-13-12-14-17-20;/h12-14,16-17H,4-11,15,18-19H2,1-3H3;1H/q+1;/p-1
    • InChI Key: KDVOJISTAOBJDJ-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 325.25400
  • Monoisotopic Mass: 325.253628
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 240
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.6

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 387.4°Cat760mmHg
  • Flash Point: 159.2°C
  • PSA: 0.00000
  • LogP: 2.79780

Benzenemethanaminium,N,N-dimethyl-N-undecyl-, chloride (1:1) Customs Data

  • HS CODE:2923900090
  • Customs Data:

    China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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